(E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[5-(2-nitrophenyl)furan-2-yl]prop-2-enamide

• IUPAC Name: (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[5-(2-nitrophenyl)furan-2-yl]prop-2-enamide
• InChI: InChI=1S/C21H11ClF3N3O4/c22-16-7-5-13(21(23,24)25)10-17(16)27-20(29)12(11-26)9-14-6-8-19(32-14)15-3-1-2-4-18(15)28(30)31/h1-10H,(H,27,29)/b12-9+
• InChI Key: KYEYYSIJIWKCKY-FMIVXFBMSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C=C(C#N)C(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)/C=C(\C#N)/C(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)[N+](=O)[O-]
• Molecular Formula: C21H11ClF3N3O4
• Molecular Weight: 461.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a phenyl ring which is substituted with a chloro and a trifluoromethyl group. It also contains a cyano group, a furan ring, and an amide group. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the individual ring systems, followed by the introduction of the various substituents through reactions such as halogenation (for the chloro group), perfluoroalkylation (for the trifluoromethyl group), and nucleophilic substitution or addition reactions (for the cyano and amide groups).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the phenyl and furan rings would introduce a degree of rigidity into the structure, while the various substituents would likely influence its overall shape and polarity.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups it contains. For example, the cyano group could act as a nucleophile in addition reactions, while the amide group could participate in condensation reactions. The chloro and trifluoromethyl groups could potentially be replaced by other groups in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polarity, its density and melting and boiling points would be influenced by the strength of the intermolecular forces present, and its reactivity would be determined by the functional groups it contains.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled and stored. Proper safety precautions should always be taken when working with chemicals.

Future Directions

The future research directions for this compound could involve exploring its potential uses, such as in the synthesis of other compounds, or investigating its properties in more detail.